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Compound of Interest

Compound Name: Achyranthoside C

Cat. No.: B1201575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Achyranthoside C, a prominent oleanane-type triterpenoid saponin isolated from

the roots of Achyranthes bidentata Blume and Achyranthes fauriei, presents a compelling case

for further investigation in drug discovery and development. With a molecular formula of

C47H72O20, this complex glycoside has been the subject of preliminary studies highlighting its

potential in several therapeutic areas. This technical guide provides a comprehensive summary

of the current scientific knowledge on Achyranthoside C, focusing on its biological activities,

and where available, the associated experimental methodologies and mechanistic insights. It is

important to note a point of potential confusion in the scientific literature: a newly identified

isoflavonoid glycoside with a different molecular formula (C24H26O11) has also been named

achyranthoside C; this guide focuses exclusively on the saponin.

Physicochemical Properties of Achyranthoside C
A summary of the key physicochemical properties of Achyranthoside C is presented in the

table below.
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Property Value Source

Molecular Formula C47H72O20

Molecular Weight 957.1 g/mol

CAS Number 168009-90-3

Chemical Family Triterpenoids

Botanical Source

Roots of Achyranthes

bidentata Blume, Achyranthes

fauriei

Synonyms Betavulgaroside III

Biological Activities and Therapeutic Potential
Achyranthoside C and its close derivatives have demonstrated a range of biological activities,

suggesting their potential application in treating various pathological conditions. The primary

activities reported are the inhibition of osteoclast formation and a hypoglycemic effect.

Inhibition of Osteoclast Formation
Derivatives of Achyranthoside C have been shown to inhibit the formation of osteoclast-like

multinucleated cells (OCLs). This anti-osteoclastogenic activity suggests a potential therapeutic

role in bone-related disorders characterized by excessive bone resorption, such as

osteoporosis.

Experimental Protocol: Osteoclast Formation Assay (General Methodology)

The following is a generalized protocol for assessing the inhibitory effect of compounds on

osteoclast formation, based on standard methodologies in the field. Specific details for

experiments on Achyranthoside C derivatives are not fully available.
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Cell Preparation Treatment Analysis

Isolate bone marrow cells from mice

Culture cells with M-CSF to generate bone marrow-derived macrophages (BMMs)

Plate BMMs in multi-well plates

Treat cells with RANKL to induce osteoclast differentiation

Concurrently treat with varying concentrations of Achyranthoside C derivatives

Culture for several days, replacing medium and treatments periodically

Fix cells and stain for Tartrate-Resistant Acid Phosphatase (TRAP)

Count TRAP-positive multinucleated cells (osteoclasts) under a microscope Quantify bone resorption activity (e.g., pit formation assay on bone slices)

Click to download full resolution via product page

Caption: Generalized workflow for in vitro osteoclastogenesis assay.

Hypoglycemic Effect
Achyranthoside C, also known as Betavulgaroside III, has been reported to possess

hypoglycemic properties. This suggests its potential as a lead compound for the development

of new anti-diabetic agents. However, detailed studies providing quantitative data and the

underlying mechanisms of this effect for the purified compound are limited in the currently

available literature.

Mechanistic Insights and Signaling Pathways
While specific signaling pathways for Achyranthoside C have not been fully elucidated,

studies on related compounds and total saponin extracts from Achyranthes species provide

valuable insights into potential mechanisms of action.

A derivative, Achyranthoside H methyl ester, has been shown to induce apoptosis in human

breast cancer cells through a caspase activation pathway. This involves the cleavage of poly-

ADP-ribose polymerase (PARP) and is inhibited by a pan-caspase inhibitor, indicating a classic

apoptotic mechanism.
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Furthermore, the total saponin extract from Achyranthes has been found to ameliorate knee

osteoarthritis by inhibiting the MAPK/Akt/NF-κB signaling pathway. This suggests that

Achyranthoside C may also exert anti-inflammatory effects through the modulation of these

key signaling cascades.
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Caption: Postulated anti-inflammatory mechanism via NF-κB pathway inhibition.
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Future Directions
The existing body of research on Achyranthoside C provides a strong rationale for more in-

depth studies. Future research should focus on:

Isolation and Purification: Ensuring a high purity of Achyranthoside C for accurate biological

testing, and clear differentiation from other similarly named compounds.

Quantitative Biological Evaluation: Conducting dose-response studies to determine the

IC50/EC50 values of pure Achyranthoside C in various assays.

Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways modulated by Achyranthoside C to understand its therapeutic effects at a

molecular level.

In Vivo Efficacy and Safety: Progressing to animal models to evaluate the in vivo efficacy,

pharmacokinetics, and safety profile of Achyranthoside C for its identified biological

activities.

In conclusion, Achyranthoside C is a promising natural product with demonstrated potential

for the development of novel therapeutics. Rigorous and detailed scientific investigation is now

required to unlock its full potential for clinical applications.

To cite this document: BenchChem. [Unveiling the Therapeutic Potential of Achyranthoside
C: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201575#molecular-formula-of-achyranthoside-c-
c47h72o20]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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